2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine
Overview
Description
2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine is a complex organic compound known for its unique structural properties. This compound is characterized by the presence of multiple phenyl and triazine groups, which contribute to its stability and reactivity. It is often utilized in various scientific research applications due to its distinct chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine typically involves multiple steps. One common method includes the substitution of chlorine atoms by primary amines on a triazine substrate. This reaction is usually carried out in a refluxing solution of 1,4-dioxane or 1,2-dichloroethane in the presence of an excess of the corresponding amine .
Industrial Production Methods
Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using similar reaction conditions as those used in laboratory settings, with optimizations for yield and purity.
Chemical Reactions Analysis
Types of Reactions
2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine undergoes various chemical reactions, including:
Substitution Reactions: The compound can undergo substitution reactions where functional groups are replaced by other groups.
Oxidation and Reduction: It can participate in oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly documented.
Common Reagents and Conditions
Common reagents used in the reactions involving this compound include primary amines, solvents like 1,4-dioxane, and catalysts that facilitate the substitution reactions .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions typically yield derivatives of the original compound with different functional groups attached.
Scientific Research Applications
2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine is used in various scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound’s unique properties make it useful in biological assays and studies.
Industry: The compound is used in the production of materials with specific chemical properties.
Mechanism of Action
The mechanism by which 2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, influencing various chemical and biological processes .
Comparison with Similar Compounds
Similar Compounds
- 4’-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)phenyl)naphthalen-1-yl)-[1,1’-biphenyl]-4-carbonitrile
- 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9’,9’-dimethyl-9’H-spiro[fluorene-9,5’-quinolino[3,2,1-de]acridine]
- 3’-(4,6-Diphenyl-1,3,5-triazin-2-yl)-10-phenyl-10’H-spiro[acridine-9,9’-fluorene]
Uniqueness
What sets 2-(4-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl)phenyl)-4,6-diphenyl-1,3,5-triazine apart from similar compounds is its unique structural arrangement, which contributes to its distinct chemical properties and reactivity. This makes it particularly valuable in specific scientific and industrial applications.
Properties
Molecular Formula |
C46H30N6 |
|---|---|
Molecular Weight |
666.8 g/mol |
IUPAC Name |
2-[4-[4-(4,6-diphenyl-1,3,5-triazin-2-yl)naphthalen-1-yl]phenyl]-4,6-diphenyl-1,3,5-triazine |
InChI |
InChI=1S/C46H30N6/c1-5-15-32(16-6-1)41-47-42(33-17-7-2-8-18-33)49-45(48-41)36-27-25-31(26-28-36)37-29-30-40(39-24-14-13-23-38(37)39)46-51-43(34-19-9-3-10-20-34)50-44(52-46)35-21-11-4-12-22-35/h1-30H |
InChI Key |
FXVISGVMFJENNC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC(=N2)C3=CC=C(C=C3)C4=CC=C(C5=CC=CC=C54)C6=NC(=NC(=N6)C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC=C9 |
Origin of Product |
United States |
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